Cas no 1354019-24-1 ((2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate)

• Product Name: (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate
• CAS No: 1354019-24-1
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 2158080
• PubChem ID: 59556524
• Update Time: 2025-05-30

(2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid (s)-1-methyl-pyrrolidin-2-ylmethyl ester
• (S)-(1-Methylpyrrolidin-2-yl)methyl 4-methylbenzenesulfonate
• AM96796
• Toluene-4-sulfonic acid (S)-1-methylpyrrolidin-2-ylmethyl ester
• (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(15,16)17-10-12-4-3-9-14(12)2/h5-8,12H,3-4,9-10H2,1-2H3/t12-/m0/s1
• InChI Key： VKBHDSAJVINRDR-LBPRGKRZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Topological Polar Surface Area: 55

Additional information on (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate

(2S)-1-Methylpyrrolidin-2-ylmethyl 4-Methylbenzene-1-Sulfonate: A Comprehensive Overview

The compound with CAS No. 1354019-24-1, commonly referred to as (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and features a sulfonate group attached to a methyl-substituted benzene ring. The (S)-configuration at the chiral center adds another layer of complexity and functionality to this molecule.

Recent studies have highlighted the potential of (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate in various applications, particularly in drug design and catalysis. Its unique structure allows for versatile interactions, making it a valuable building block in organic synthesis. The sulfonate group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule in different chemical environments.

One of the most notable aspects of this compound is its stereochemistry. The (S)-configuration at the pyrrolidine ring introduces chirality, which is crucial in many biological systems. This property has led researchers to explore its role in asymmetric catalysis, where the stereochemistry of reactants can be controlled with high precision. Recent advancements in this area have demonstrated the potential of this compound as a chiral auxiliary or ligand in enantioselective reactions.

The synthesis of (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the pyrrolidine ring, introduction of the methyl group, and subsequent sulfonation. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the purity and reliability of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The sulfonate group also contributes to its hydrophilic nature, which can be advantageous in certain biochemical contexts.

Recent studies have also explored the biological activity of (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate. Initial assays suggest that it may exhibit moderate inhibitory effects on certain enzymes, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

From an environmental perspective, this compound has shown limited bioaccumulation potential, which aligns with current green chemistry principles. Its degradation pathways under various conditions are being investigated to ensure its safe use and disposal.

In conclusion, (2S)-1-methylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and chemical properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in the advancement of modern chemistry.